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Compound of Interest

Compound Name: Boc-N-Me-D-Met-OH

Cat. No.: B8610728

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, and applications of Boc-N-Me-D-Met-OH, an N-methylated, Boc-protected derivative
of the D-enantiomer of methionine. This compound is a valuable building block in peptide
synthesis and drug discovery, offering unique structural modifications that can enhance the
pharmacokinetic properties of peptides.

Core Properties

Boc-N-Me-D-Met-OH, with the IUPAC name (2R)-2-[methyl-[(2-methylpropan-2-
yl)oxycarbonyllamino]-4-methylsulfanylbutanoic acid, is a chemically modified amino acid.[1]
The presence of the N-methyl group can increase metabolic stability and influence the
conformation of the peptide backbone, while the D-configuration provides resistance to
enzymatic degradation.[1]

Physicochemical Data

While specific experimental data for Boc-N-Me-D-Met-OH is not widely available in public
literature, the following table summarizes its known calculated properties and provides
experimental data for closely related analogs for comparative purposes.
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Boc-N-Me-D-
Boc-N-Me-D- Boc-D-Met-OH  Boc-L-Met-OH
Property Ala-OH
Met-OH (Analog) (Analog)
(Analog)
Molecular
C H NO S[1] C H NO S|2] C H NO S[3][4] C H NO[5]
Formula
] 249.33 g/mol [3]
Molecular Weight  263.36 g/mol [1] 249.33 g/mol [2] ] 203.2 g/mol [5]
CAS Number Not available 5241-66-7[2] 2488-15-5[3][4] 19914-38-6[5]
) ] Data not Data not
Melting Point ) ) 47-50 °C[3][6] 78-87 °C[5]
available available
[0]?3/D +18.5 to [0]5/D +32 + 2°
) ) Data not ) [0]2°/D -22° (c=1 )
Optical Rotation ) +23.5° (c=1in ] (c=1.127in
available in methanol)[3]
methanol)[7] MeOH)[5]
- Data not Soluble in Soluble in Soluble in water
Solubility ] ] )
available DMF[7] methanol[6] or 1% acetic acid
White to slight ) )
Data not i White to off-white  Data not
Appearance ) yellow to beige ]
available powder[6][8] available

powder[7]

Synthesis and Experimental Protocols

The synthesis of Boc-N-Me-D-Met-OH typically involves two key steps: the protection of the

amino group of D-methionine with a tert-butyloxycarbonyl (Boc) group, followed by the N-

methylation of the protected amino acid.

Boc Protection of D-Methionine

A general and widely used method for the Boc protection of an amino acid involves its reaction

with di-tert-butyl dicarbonate (Boc anhydride) under basic conditions.

Experimental Protocol:

e Dissolve D-methionine in a suitable solvent system, such as a mixture of dioxane and water.
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Add a base, such as sodium hydroxide or sodium bicarbonate, to the solution to control the
pH.

Slowly add di-tert-butyl dicarbonate (Boc20) to the reaction mixture.

Stir the reaction at room temperature until completion, which can be monitored by thin-layer
chromatography (TLC).

Upon completion, perform an aqueous work-up to remove by-products and isolate the Boc-
D-Met-OH.

N-Methylation of Boc-D-Met-OH

The subsequent N-methylation of the Boc-protected D-methionine is a crucial step that

introduces the methyl group onto the nitrogen atom. A common method utilizes a strong base

and a methylating agent.

Experimental Protocol:

Dissolve Boc-D-Met-OH in an anhydrous aprotic solvent, such as tetrahydrofuran (THF).
Cool the solution in an ice bath.
Add a methylating agent, such as methyl iodide (CHsl).

Portion-wise, add a strong base, such as sodium hydride (NaH), to the cooled solution.
Vigorous gas evolution may be observed.

After the addition of the base is complete, remove the ice bath and allow the reaction to stir
overnight at room temperature.

Carefully quench the reaction with a proton source, such as isopropyl alcohol followed by
water, to neutralize any remaining base.

Perform an extractive work-up and purify the product, for example, by column
chromatography, to obtain pure Boc-N-Me-D-Met-OH.
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Synthesis of Boc-N-Me-D-Met-OH.

Applications in Research and Drug Development

Boc-N-Me-D-Met-OH is a valuable building block for the synthesis of peptides with modified
backbones.[1] The incorporation of N-methylated amino acids can:

o Enhance Metabolic Stability: The N-methyl group can protect the adjacent peptide bond from
cleavage by proteases, thereby increasing the in vivo half-life of the peptide.[1]

e Modulate Conformation: The steric hindrance introduced by the N-methyl group can restrict
the conformational flexibility of the peptide backbone, which can be advantageous for locking
the peptide into a bioactive conformation.[1]

e Improve Membrane Permeability: The reduction in the number of hydrogen bond donors can
increase the lipophilicity of the peptide, potentially improving its ability to cross cell
membranes.

These properties make Boc-N-Me-D-Met-OH a desirable component in the design of peptide-
based therapeutics with improved oral bioavailability and efficacy. It is particularly useful in
solid-phase peptide synthesis (SPPS), where the Boc protecting group allows for a well-
established synthetic strategy.[1]
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Safety and Handling

Specific safety data for Boc-N-Me-D-Met-OH is not readily available. However, based on the
data for the closely related compound Boc-D-Met-OH, it should be handled with care. It is
classified as a combustible solid.[7] General laboratory safety precautions should be observed,
including the use of personal protective equipment such as gloves and safety glasses. For Boc-
D-Met-OH, GHS hazard statements indicate that it may cause skin irritation, serious eye
irritation, and respiratory irritation.[2] Similar precautions should be taken when handling Boc-
N-Me-D-Met-OH.

Logical Relationships in Peptide Synthesis

The use of Boc-N-Me-D-Met-OH in solid-phase peptide synthesis (SPPS) follows a logical,
cyclical process. The Boc protecting group is central to this methodology.

Resin-Bound Peptide ——® | T
Elongate Peptide Chain
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SPPS Cycle with Boc-N-Me-D-Met-OH.

This diagram illustrates the iterative nature of SPPS, where the Boc group is removed to allow
for the coupling of the next amino acid, in this case, Boc-N-Me-D-Met-OH. This cycle is
repeated to build the desired peptide sequence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Boc-N-Me-D-Met-OH | Benchchem [benchchem.com]

2. N-(tert-Butyloxycarbonyl)-D-methionine | CLOH19NOA4S | CID 111051 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 3. Boc-Met-OH 99% | Sigma-Aldrich [sigmaaldrich.com]

e 4. Boc-L-methionine | CLOH19NO4S | CID 89857 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 5. chemimpex.com [chemimpex.com]

e 6. BOC-L-Methionine | 2488-15-5 [chemicalbook.com]

e 7. Boc-D-Met-OH Novabiochem® | 5241-66-7 [sigmaaldrich.com]
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[https://www.benchchem.com/product/b8610728#what-are-the-properties-of-boc-n-me-d-
met-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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